9-ethyl-3-(2-{4-[2-(9-ethylcarbazol-3-yl)ethenyl]phenyl}ethenyl)carbazole

Specification

• Molecular Formula: C38H32N2
• Molecular Weight: 516.7 g/mol
• IUPAC Name: 9-ethyl-3-[2-[4-[2-(9-ethylcarbazol-3-yl)ethenyl]phenyl]ethenyl]carbazole
• Standard InChI: InChI=1S/C38H32N2/c1-3-39-35-11-7-5-9-31(35)33-25-29(21-23-37(33)39)19-17-27-13-15-28(16-14-27)18-20-30-22-24-38-34(26-30)32-10-6-8-12-36(32)40(38)4-2/h5-26H,3-4H2,1-2H3
• Standard InChI Key: JQXNAJZMEBHUMC-UHFFFAOYSA-N
• SMILES: CCN1C2=C(C=C(C=C2)C=CC3=CC=C(C=C3)C=CC4=CC5=C(C=C4)N(C6=CC=CC=C65)CC)C7=CC=CC=C71
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C=CC3=CC=C(C=C3)C=CC4=CC5=C(C=C4)N(C6=CC=CC=C65)CC)C7=CC=CC=C71

Introduction

Synthesis and Preparation

The synthesis of carbazole derivatives typically involves multi-step reactions starting from simpler carbazole precursors. For example, the synthesis of 3-acetyl-9-ethyl carbazole involves the reaction of a carbazole compound with acetyl chloride. The specific synthesis of 9-ethyl-3-(2-{4-[2-(9-ethylcarbazol-3-yl)ethenyl]phenyl}ethenyl)carbazole would likely involve a series of reactions including alkylation, Heck coupling, or other cross-coupling reactions to form the ethenyl linkages and attach the phenyl groups.

Applications and Research Findings

Carbazole derivatives are widely studied for their applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices due to their high luminescence efficiency and good hole-transporting properties. While specific research findings on 9-ethyl-3-(2-{4-[2-(9-ethylcarbazol-3-yl)ethenyl]phenyl}ethenyl)carbazole are not available, related compounds have shown promising results in enhancing device performance by improving charge transport and luminescence efficiency.

Data Tables

Given the lack of specific data on 9-ethyl-3-(2-{4-[2-(9-ethylcarbazol-3-yl)ethenyl]phenyl}ethenyl)carbazole, we can provide a general overview of carbazole derivatives' properties:

Property	General Carbazole Derivatives
Molecular Formula	C30H26N2 (for simpler derivatives)
Molecular Weight	Typically above 400 g/mol
Physical Properties	High melting points, insoluble in water
Applications	OLEDs, OPVs, optoelectronics